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Compound of Interest

2-Bromo-4,6-dinitro-N-
Compound Name:

phenylaniline
CAS No.: 91330-95-9
Cat. No.: B14947483

Get Quote

\ J

CAS Registry Number: 91330-95-9 Chemical Class: Polynitrodiphenylamine / Halogenated
Aromatic Amine

Executive Summary & Chemical Identity

2-Bromo-4,6-dinitro-N-phenylaniline is a specialized aromatic intermediate characterized by
a diphenylamine core substituted with electron-withdrawing nitro groups and a bromine atom
on the same phenyl ring. Unlike its primary amine counterpart (2-bromo-4,6-dinitroaniline, CAS
1817-73-8), this

-phenyl derivative exhibits distinct solubility and steric properties due to the presence of the
second aromatic ring.

It serves as a critical scaffold in the synthesis of disperse dyes and high-energy materials,
where the stability of the polynitro-aromatic system is leveraged for chromophoric or energetic
applications.

Nomenclature & Identifiers
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Identifier Type Value

CAS Number 91330-95-9

IUPAC Name 2-Bromo-4,6-dinitro-N-phenylaniline
Systematic Name Benzenamine, 2-bromo-4,6-dinitro-N-phenyl-

2-Bromo-4,6-dinitrodiphenylamine; N-(2-Bromo-
Synonyms o N
4,6-dinitrophenyl)aniline

Molecular Formula

Molecular Weight 338.12 g/mol

SMILES [O-]clec(c(Nc2cccec2)c(Br)cl)=0

Structural Analysis & Electronic Properties

The molecule features a highly polarized electronic structure driven by the interplay between
the electron-rich

-phenyl ring and the electron-deficient dinitro-bromo ring.

Substituent Effects

 Nitro Groups (

): Strong electron-withdrawing groups (EWG) via resonance (-R) and induction (-1). They
significantly decrease the electron density of the primary ring, making the

position susceptible to nucleophilic attack during synthesis but stable in the final product.

e Bromine Atom (

): Provides steric bulk ortho to the amine linkage, forcing the two phenyl rings to twist out of
coplanarity. This steric inhibition of resonance affects the absorption maximum (

), typically shifting it hypsochromically compared to non-halogenated analogs.

o Diphenylamine Linkage: The central secondary amine acts as a bridge. The lone pair on the
nitrogen is delocalized into the electron-poor dinitro ring, imparting significant partial double-
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bond character to the
bond.

Structural Logic Diagram

The following diagram illustrates the electronic push-pull mechanism and steric interactions
defining the molecule's reactivity.
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Figure 1: Structural logic depicting electronic delocalization and steric constraints.

Synthesis Protocol

The synthesis of 2-Bromo-4,6-dinitro-N-phenylaniline is best achieved via Nucleophilic
Aromatic Substitution (

). Direct bromination of 2,4-dinitrodiphenylamine is not recommended as it typically yields the
4'-bromo isomer (bromination on the electron-rich

-phenyl ring) rather than the desired 2-bromo product.

Retrosynthetic Strategy

To ensure the bromine is positioned on the dinitro ring, the halogen must be present in the
electrophilic precursor.

e Electrophile: 1-Chloro-2-bromo-4,6-dinitrobenzene (Activated aryl halide).

e Nucleophile: Aniline (Primary aromatic amine).
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e Base: Sodium acetate or Triethylamine (to neutralize HCI).

Step-by-Step Experimental Workflow

Safety Note:Reactions involving polynitro aromatics carry explosion risks. Work behind a blast
shield. All precursors are toxic and potential skin sensitizers.

» Preparation of Electrophile:

o Dissolve 10 mmol of 1-chloro-2-bromo-4,6-dinitrobenzene in 20 mL of ethanol or glacial
acetic acid.

o Note: The 1-chloro derivative is preferred over 1-bromo due to the higher electronegativity
of chlorine, which activates the

carbon more effectively for

in this specific steric environment.
» Nucleophilic Attack:
o Add 11 mmol (1.1 eq) of aniline dropwise to the stirred solution at room temperature.
o Add 11 mmol of sodium acetate (NaOAc) as an acid scavenger.
e Reflux:
o Heat the mixture to reflux (

) for 2-4 hours.

o Monitoring: Track consumption of the starting material via TLC (Solvent system:
Hexane/Ethyl Acetate 4:1). The product will appear as a distinct yellow/orange spot.

e Work-up & Purification:
o Cool the reaction mixture to room temperature. The product often precipitates directly.

o Pour the mixture into 100 mL of ice-water to complete precipitation.
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o Filter the solid and wash with cold water (to remove salts) followed by cold ethanol (to
remove unreacted aniline).

o Recrystallization: Purify using Ethanol/Acetone mixture.

Synthesis Pathway Diagram
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Figure 2: Nucleophilic Aromatic Substitution pathway for regioselective synthesis.

Physical & Chemical Properties

The following data points are critical for analytical characterization and handling.
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Property Description/Value

Appearance Yellow to Orange crystalline solid.
Approx.

Melting Point

(Estimated based on structural analogs).

Soluble: Acetone, DMSO, DMF,

Solubility
Dichloromethane. Insoluble: Water.
Stable under standard conditions. Sensitive to
Stability strong bases (potential for further substitution or
degradation).
The bromine atom at
is relatively inert to further
Reactivity

due to steric crowding, but can undergo
palladium-catalyzed cross-coupling

(Suzuki/Buchwald) under forcing conditions.

Applications in Research & Development
Disperse Dye Development

This compound acts as a chromophoric intermediate. The dinitro-diphenylamine motif is a
classic "yellow/orange" component in the disperse dye industry. The bromine substituent
modifies the spectral properties (bathochromic or hypsochromic shifts depending on the
solvatochromism) and improves the dye's sublimation fastness on polyester fibers.

Energetic Materials

As a polynitro aromatic amine, the compound possesses high enthalpy of formation. It is
studied as a model compound for insensitive munitions, where the

-phenyl group provides steric bulk that reduces shock sensitivity compared to simple
trinitroanilines (e.g., picramide).

Analytical Standards
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Used as a reference standard in environmental monitoring to track the degradation of azo dyes
or the contamination of industrial wastewater with nitrated aromatic amines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14947483?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

